Cas no 110-41-8 (2-METHYLUNDECANAL)

• Product Name: 2-METHYLUNDECANAL
• CAS No: 110-41-8
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 94230
• Update Time: 2026-05-14

2-METHYLUNDECANAL Chemical and Physical Properties

Names and Identifiers

• 2-METHYLUNDECANAL
• 2-Methylhendecanal
• 2-methyl-undecanal
• Aldehyde C-12
• Aldehyde M.N.A.
• Methyl-n-nonylacetaldehyde
• Methyl-nonyl-acetaldehyd
• methyl-nonyl-acetaldehyde
• Methylnonylacetic aldehyde
• UNDECANAL,2-METHYL
• MNA
• FEMA 2794
• FEMA 2749
• AldehydeMNA
• -Methylundecanal
• ALDEHYDE C-12 MNA
• aldehydem.n.a.

• MDL： MFCD00006990
• Inchi： InChI=1S/C12H24O/c1-3-4-5-6-7-8-9-10-12(2)11-13/h11-12H,3-10H2,1-2H3
• InChI Key： NFAVNWJJYQAGNB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(C)C=O

Computed Properties

• Exact Mass: 184.18300
• Monoisotopic Mass: 184.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid with fruit flavor
• Density: 0.83
• Boiling Point: 171 ºC
• Flash Point: 93.4 ºC
• Refractive Index: 1.432
• PSA: 17.07000
• LogP: 3.96210
• FEMA: 2749 | 2-METHYLUNDECANAL
• Solubility: Soluble in ethanol \ ether, slightly soluble in water

2-METHYLUNDECANAL Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：YQ1509000
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances

Additional information on 2-METHYLUNDECANAL

Exploring the Versatile Applications and Properties of 2-Methylundecanal (CAS No. 110-41-8)

2-Methylundecanal (CAS No. 110-41-8), also known as methyl nonyl acetaldehyde, is a fascinating aldehyde compound widely recognized for its unique olfactory properties and applications in the fragrance industry. This organic compound belongs to the family of fatty aldehydes, characterized by its floral, citrusy, and slightly woody aroma profile. With the increasing demand for natural-like fragrances and sustainable aroma chemicals, 2-methylundecanal has gained significant attention from perfumers and flavorists worldwide.

The molecular structure of 2-methylundecanal features a 12-carbon chain with a methyl group at the second position and an aldehyde functional group at the terminal end. This specific arrangement contributes to its volatile nature and distinctive scent characteristics. In recent years, with the growing interest in green chemistry and eco-friendly fragrance ingredients, researchers have been exploring more sustainable production methods for compounds like 2-methylundecanal, including biocatalytic synthesis and plant-derived precursors.

One of the most prominent applications of 2-methylundecanal is in the perfume and cosmetic industry. It serves as a valuable fragrance intermediate and aroma chemical in creating sophisticated scent compositions. The compound is particularly valued for its ability to impart fresh floral notes with citrus undertones, making it a popular choice for floral bouquets, fruity fragrances, and oriental perfume bases. With the current market trend favoring long-lasting perfumes and complex scent profiles, 2-methylundecanal offers perfumers a versatile building block for innovative creations.

Beyond its fragrance applications, 2-methylundecanal finds use in flavor formulations for food products. While not as common as in perfumery, it can contribute to certain fruit flavor profiles, particularly in tropical fruit blends and citrus flavor enhancements. The food industry's increasing demand for natural identical flavorings has prompted research into the safe use levels and sensory thresholds of compounds like 2-methylundecanal in various food matrices.

The synthesis of 2-methylundecanal typically involves oxidation reactions of corresponding alcohols or through aldol condensation pathways. Recent advancements in catalytic processes have improved the efficiency and yield of its production. Many manufacturers are now focusing on developing atom-economical synthesis routes to minimize waste and energy consumption, aligning with the principles of green chemistry and industrial sustainability.

From a market perspective, the global demand for specialty aroma chemicals like 2-methylundecanal has been steadily increasing. The compound's olfactory versatility and blending properties make it valuable in both premium fragrance and mass-market cosmetic applications. Market analysts note particular growth in the Asia-Pacific region, where rising disposable incomes and changing consumer preferences are driving demand for more sophisticated personal care products.

Quality control is paramount for 2-methylundecanal used in fragrance applications. The compound must meet stringent purity standards, typically assessed through gas chromatography and organoleptic evaluation. Impurities can significantly affect the odor profile and performance characteristics in final formulations. Leading manufacturers employ advanced purification techniques and analytical methods to ensure consistent quality batch after batch.

Storage and handling of 2-methylundecanal require attention to its chemical stability. The compound should be stored in airtight containers under inert atmosphere when possible, protected from oxidation and light exposure. Proper storage conditions help maintain its olfactive properties and extend shelf life, which is particularly important for fragrance applications where scent integrity is crucial.

In terms of regulatory status, 2-methylundecanal is generally recognized as safe for use in fragrances when used according to industry standards. It complies with IFRA guidelines and REACH regulations, making it suitable for global markets. However, formulators should always verify the latest regulatory updates as standards may evolve with new scientific data.

The future of 2-methylundecanal looks promising as researchers explore novel applications beyond traditional fragrance uses. Some studies are investigating its potential as a semiochemical in agricultural applications or as a flavor enhancer in specific food products. Additionally, the development of microencapsulation technologies may open new possibilities for controlled release applications of this versatile aldehyde.

For formulators and product developers working with 2-methylundecanal, understanding its blending characteristics is essential. The compound works particularly well with woody notes, citrus oils, and certain floral absolutes. Its moderate volatility makes it suitable for both top notes and middle notes in fragrance pyramids, depending on the concentration and combination with other ingredients.

As consumer preferences continue to evolve toward more natural-smelling and sustainable fragrance options, 2-methylundecanal remains a relevant and valuable tool for perfumers. Its ability to bridge floral and citrus accords while adding depth and complexity to fragrance compositions ensures its continued importance in the palette of modern perfumery ingredients.